(S)-Isomyosmine

• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• InChI: InChI=1S/C9H10N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5-7,9H,2,4H2/t9-/m0/s1
• InChIKey: GXTVPHUMJMZDSF-VIFPVBQESA-N

(S)-Isomyosmine: Chiral Alkaloid Overview

(S)-Isomyosmine (CAS 67209-94-3) is the S-enantiomer of the tobacco-related alkaloid Isomyosmine [1]. As a chiral compound, its specific stereochemistry distinguishes it from its enantiomer and the racemic mixture. Its parent compound, Isomyosmine (also known as MyMD-1), has been identified as a nitrate reductase inhibitor [1] and an orally active inhibitor of TNF-alpha, with applications in studies related to inflammation, age-related disorders, and sarcopenia .

1 Enantiopure S-form for reproducible chiral target interaction studies

2 Parent compound reported as TNF-α pathway inhibitor; supports inflammation and age-related research models

3 Non-reinforcing profile reported in primate self-administration; comparator for behavioral pharmacology

• [1] MedChemExpress. (S)-Isomyosmine Product Page. View Source

Why (S)-Isomyosmine Substitution Fails

Substituting (S)-Isomyosmine with its racemic mixture or structural isomers like myosmine can lead to confounding results in research. The specific stereochemistry of (S)-Isomyosmine is a defining characteristic that can critically influence its interaction with chiral biological targets, potentially leading to different binding affinities, metabolic stability, or pharmacological effects. For instance, while (S)-Isomyosmine's parent compound is a known TNF-α inhibitor , a closely related structural isomer, myosmine, demonstrates a different activity profile, including low affinity for nicotinic acetylcholine receptors (Ki = 3300 nM) [1]. Therefore, to ensure experimental reproducibility and valid conclusions, the precise stereochemically-defined compound must be sourced.

Target: (S)-Isomyosmine (enantiopure)

Substitute: Racemic (+/-)-Isomyosmine

Loss of stereochemical control may shift chiral target engagement and assay reproducibility

Target: TNF-α pathway inhibition context

Substitute: Myosmine (structural isomer)

Myosmine exhibits distinct target profile (reported low nAChR affinity), diverging from TNF-α related readouts

• [1] TargetMol. Myosmine Product Page. View Source

(S)-Isomyosmine Evidence Guide

Enantiopurity vs. Racemic Mixture

(S)-Isomyosmine is the defined S-enantiomer of Isomyosmine [1], in contrast to the racemic mixture, (+/-)-Isomyosmine, which contains equal amounts of both (R) and (S) enantiomers. The enantiopure form is characterized by a specific optical rotation and defined stereocenter ([C@@H]1(C2=CN=CC=C2)CCC=N1) [1]. The racemate has a CAS number of 53844-46-5 , while (S)-Isomyosmine's CAS is 67209-94-3, confirming it as a distinct chemical entity.

Enantiopurity vs Racemic

Class-level inference

S-enantiomer (enantiopure) vs racemic mixture (1:1 R/S)

Ensures stereochemical-control in chiral assay setups

Distinct CAS; verify lot-specific enantiopurity

Evidence Dimension	Chiral Purity
Target Compound Data	S-enantiomer (enantiopure)
Comparator Or Baseline	Racemic (+/-)-Isomyosmine (equimolar mixture of R and S enantiomers)
Quantified Difference	Qualitative difference in stereochemistry, defined by distinct CAS numbers and SMILES notation.
Conditions	Chemical structure definition.

Why This Matters

Procuring the correct enantiomer ensures that experiments are conducted with the specific stereoisomer intended, a critical factor for reproducible results in chiral biological systems.

• [1] MedChemExpress. (S)-Isomyosmine Product Page. View Source

TNF-α Inhibition vs. nAChR Binding

The parent compound of (S)-Isomyosmine, Isomyosmine, is characterized as an orally active TNF-α inhibitor . In contrast, the structural isomer myosmine demonstrates a fundamentally different primary activity, showing low affinity for the α4β2 nicotinic acetylcholine receptor (nAChR) with a Ki of 3300 nM [1].

TNF-α Inhibition vs nAChR Binding

Class-level inference

Parent compound: reported TNF-α pathway inhibition Myosmine: low α4β2 nAChR affinity (reported Ki 3300 nM)

Supports target-selective research compound selection

Independent target engagement confirmation advised

Evidence Dimension	Primary Reported Biological Target
Target Compound Data	TNF-α Inhibition (reported for parent compound Isomyosmine)
Comparator Or Baseline	α4β2 nAChR Binding (Ki = 3300 nM)
Quantified Difference	Qualitative difference in primary molecular target and mechanism of action.
Conditions	Reported from independent vendor technical summaries.

Why This Matters

This differential target profile is critical for selecting the appropriate tool compound. (S)-Isomyosmine is relevant for TNF-α-related inflammation studies, whereas myosmine is more appropriate for investigations involving nicotinic receptor pharmacology.

• [1] TargetMol. Myosmine Product Page. View Source

Lack of Reinforcing Effects

In a direct comparative in vivo study using squirrel monkey self-administration models, the parent compound of (S)-Isomyosmine (referred to as myosmine) was not self-administered, indicating a lack of reinforcing effects [1]. In contrast, both nicotine and, to a lesser extent, nornicotine were readily self-administered under the same experimental conditions. Additionally, all minor alkaloids tested, including the parent compound, produced adverse observable effects comparable to or more pronounced than nicotine.

Lack of Reinforcing Effects

Direct head-to-head

Parent compound: not self-administered in primate model Nicotine: readily self-administered; Nornicotine: self-administered to lesser extent

Supports non-reinforcing comparator selection in behavioral pharmacology

Fixed-interval schedule; model endpoint context

Evidence Dimension	Reinforcing Effects (Self-Administration)
Target Compound Data	Not self-administered (no reinforcing effects)
Comparator Or Baseline	Nicotine: Readily self-administered; Nornicotine: Readily self-administered (to a lesser extent)
Quantified Difference	Qualitative difference in self-administration behavior (present vs. absent).
Conditions	Intravenous self-administration in male squirrel monkeys under a second-order fixed-interval schedule.

Why This Matters

For researchers studying the addictive properties of tobacco, this evidence demonstrates that (S)-Isomyosmine's parent compound can serve as a key control for non-reinforcing alkaloid constituents, helping to isolate the specific effects of addictive components like nicotine.

• [1] Burke, E. L., & Desai, R. I. (2024). Reinforcing and adverse observable effects of nicotine and minor tobacco alkaloids in squirrel monkeys. Psychopharmacology. View Source

(S)-Isomyosmine Applications

Chiral Selectivity in Inflammation & Aging

(S)-Isomyosmine serves as the ideal enantiopure probe to investigate the stereoselectivity of its parent compound's known activity as a TNF-α inhibitor [1]. This is critical for determining if the (S)-enantiomer is the eutomer (pharmacologically active isomer) or distomer, which has implications for both mechanistic studies and potential therapeutic development in age-related and inflammatory diseases .

Enantiomeric Purity Verification

The defined stereochemistry of (S)-Isomyosmine [1] makes it an essential analytical reference standard for chiral HPLC or SFC method development. It can be used to verify the enantiomeric purity of synthesized batches of Isomyosmine, ensuring quality control and experimental reproducibility, a critical step in both academic and industrial chemistry settings.

Non-Addictive Behavioral Control

Based on evidence that its parent compound lacks reinforcing effects in primate self-administration models [2], (S)-Isomyosmine is a valuable control compound for behavioral pharmacology research. It allows scientists to dissect the complex effects of tobacco alkaloids by providing a non-addictive comparator to addictive components like nicotine and nornicotine, enabling a more precise understanding of addiction mechanisms.

Application

Selection Property

Validation Focus

Chiral inflammation & aging research

S-enantiomer identity

Stereoselective TNF-α pathway interpretation

Enantiomeric purity verification

Chiral reference standard

Chiral HPLC/SFC method reproducibility

Non-reinforcing behavioral control

Comparator alkaloid for self-administration

Behavioral endpoint interpretation, non-nicotine effects

• [1] MedChemExpress. (S)-Isomyosmine Product Page. View Source
• [2] Burke, E. L., & Desai, R. I. (2024). Reinforcing and adverse observable effects of nicotine and minor tobacco alkaloids in squirrel monkeys. Psychopharmacology. View Source